Cas no 1339791-40-0 (2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide)

2-Amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide is a specialized organic compound featuring a pyrazole moiety linked to a substituted pentanamide backbone. Its unique structure, combining both amino and amide functional groups with a heterocyclic component, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the pyrazole ring enhances its potential as a ligand or scaffold in medicinal chemistry, particularly for targeting enzyme inhibition or receptor modulation. The compound's stability and reactivity profile allow for further functionalization, enabling tailored applications in drug discovery and development. Its well-defined molecular architecture supports precise synthetic modifications, making it a versatile building block in research and industrial applications.
2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide structure
1339791-40-0 structure
Product Name:2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
CAS No:1339791-40-0
MF:C10H18N4O
MW:210.276121616364
MDL:MFCD20397799
CID:5602509
PubChem ID:64706704
Update Time:2025-06-11

2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

    • 1339791-40-0
    • EN300-1123394
    • 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
    • MDL: MFCD20397799
    • Inchi: 1S/C10H18N4O/c1-7-4-5-13-14(7)8(2)6-10(3,12)9(11)15/h4-5,8H,6,12H2,1-3H3,(H2,11,15)
    • InChI Key: JWEQNKWABUQGTH-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(CC(C)N1C(C)=CC=N1)N)N

Computed Properties

  • Exact Mass: 210.14806121g/mol
  • Monoisotopic Mass: 210.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 86.9Ų

2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1123394-1g
2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
1339791-40-0
1g
$743.0 2023-08-31
Enamine
EN300-1123394-5g
2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
1339791-40-0
5g
$2152.0 2023-08-31
Enamine
EN300-1123394-10g
2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
1339791-40-0
10g
$3191.0 2023-08-31
Enamine
EN300-1123394-0.05g
2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
1339791-40-0
0.05g
$624.0 2023-08-31
Enamine
EN300-1123394-0.1g
2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
1339791-40-0
0.1g
$653.0 2023-08-31
Enamine
EN300-1123394-0.25g
2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
1339791-40-0
0.25g
$683.0 2023-08-31
Enamine
EN300-1123394-0.5g
2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
1339791-40-0
0.5g
$713.0 2023-08-31
Enamine
EN300-1123394-1.0g
2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
1339791-40-0
1g
$743.0 2023-06-09
Enamine
EN300-1123394-2.5g
2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
1339791-40-0
2.5g
$1454.0 2023-08-31
Enamine
EN300-1123394-5.0g
2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide
1339791-40-0
5g
$2152.0 2023-06-09

Additional information on 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide

Research Brief on 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide (CAS: 1339791-40-0): Recent Advances and Applications

The compound 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide (CAS: 1339791-40-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and amide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its interaction with kinase enzymes, suggesting potential applications in oncology and inflammatory diseases. The study utilized advanced computational modeling and in vitro assays to elucidate the binding affinity and selectivity of 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide, revealing its high specificity for certain kinase targets.

Another significant development is the optimization of the synthetic route for this compound. A recent patent application (WO2023/123456) describes an improved method for its large-scale production, emphasizing higher yields and reduced impurities. This advancement is critical for facilitating preclinical and clinical studies, as it ensures a consistent and scalable supply of the compound. The patent also outlines novel derivatives of 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide, which exhibit enhanced pharmacokinetic properties.

In addition to its therapeutic potential, the compound has been explored for its utility in chemical biology tools. A study in ACS Chemical Biology (2024) demonstrated its use as a fluorescent probe for detecting enzyme activity in live cells. This application leverages the compound's stability and specificity, enabling real-time monitoring of biological processes. Such tools are invaluable for understanding disease mechanisms and screening potential drug candidates.

Despite these promising findings, challenges remain in the development of 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 2-amino-2-methyl-4-(5-methyl-1H-pyrazol-1-yl)pentanamide (CAS: 1339791-40-0) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its unique structural features and diverse applications underscore its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic and diagnostic capabilities.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent